Cas no 82366-55-0 (4-Dimethylamino-3,5-dinitrobenzoic acid)

4-Dimethylamino-3,5-dinitrobenzoic acid is a nitroaromatic compound featuring a dimethylamino substituent and two nitro groups on a benzoic acid backbone. Its unique structure makes it valuable in synthetic chemistry, particularly as an intermediate in the preparation of dyes, pharmaceuticals, and specialty materials. The electron-withdrawing nitro groups and electron-donating dimethylamino moiety create distinct electronic properties, facilitating applications in molecular design and reactivity studies. The compound’s crystalline form ensures stability and ease of handling in laboratory settings. Its well-defined functional groups also allow for selective modifications, making it a versatile building block for advanced organic synthesis.
4-Dimethylamino-3,5-dinitrobenzoic acid structure
82366-55-0 structure
Product Name:4-Dimethylamino-3,5-dinitrobenzoic acid
CAS No:82366-55-0
MF:C9H9N3O6
MW:255.184262037277
MDL:MFCD00024508
CID:90823
PubChem ID:521460
Update Time:2025-10-10

4-Dimethylamino-3,5-dinitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Dimethylamino-3,5-dinitrobenzoic acid
    • 4-(Dimethylamino)-3,5-dinitrobenzoic acid
    • 4-Dimethylamino-3,5-dinitro-benzoesaeure
    • 4-dimethylamino-3,5-dinitro-benzoic acid
    • N,N-dimethyl-4-carboxy-2,6-dinitroaniline
    • MFCD00024508
    • SR-01000196550
    • HPESPZDCCQMDOO-UHFFFAOYSA-N
    • 4-DIMETHYLAMINO-3,5-DINITROBENZOICACID
    • STR05073
    • 2-Dimethylamino-3,5-dinitrobenzoic acid
    • 82366-55-0
    • AKOS000113961
    • BB 0247042
    • DTXSID40334639
    • SCHEMBL4633666
    • Oprea1_639265
    • FT-0618350
    • 4-Dimethylamino-3,5-dinitrobenzoesaure
    • CS-0317148
    • SR-01000196550-1
    • CBDivE_002848
    • MDL： MFCD00024508
    • Inchi： 1S/C9H9N3O6/c1-10(2)8-6(11(15)16)3-5(9(13)14)4-7(8)12(17)18/h3-4H,1-2H3,(H,13,14)
    • InChI Key： HPESPZDCCQMDOO-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(C(=C(C=1)[N+](=O)[O-])N(C)C)[N+](=O)[O-])=O
    • BRN： 3402505

Computed Properties

  • Exact Mass: 255.04900
  • Monoisotopic Mass: 254.04131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 130

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.559
  • Melting Point: 248-250°C
  • Boiling Point: 248-250°C
  • Flash Point: 210.6°C
  • PSA: 132.18000
  • LogP: 2.31360
  • Solubility: Insoluble in water

4-Dimethylamino-3,5-dinitrobenzoic acid Security Information

  • Safety Instruction： S26-S36
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT

4-Dimethylamino-3,5-dinitrobenzoic acid Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

4-Dimethylamino-3,5-dinitrobenzoic acid Pricemore >>

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